Cas no 1353963-29-7 (2-[(1-Benzyl-piperidin-4-ylmethyl)-isopropyl-amino]-ethanol)
2-[(1-Benzyl-piperidin-4-ylmethyl)-isopropyl-amino]-ethanol Chemical and Physical Properties
Names and Identifiers
-
- 2-[(1-Benzyl-piperidin-4-ylmethyl)-isopropyl-amino]-ethanol
- 2-(((1-Benzylpiperidin-4-yl)methyl)(isopropyl)amino)ethanol
- AM93286
- 2-[(1-benzylpiperidin-4-ylmethyl)isopropylamino]ethanol
-
- Inchi: 1S/C18H30N2O/c1-16(2)20(12-13-21)15-18-8-10-19(11-9-18)14-17-6-4-3-5-7-17/h3-7,16,18,21H,8-15H2,1-2H3
- InChI Key: QCVYIUAHERQJHK-UHFFFAOYSA-N
- SMILES: OCCN(C(C)C)CC1CCN(CC2C=CC=CC=2)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 268
- Topological Polar Surface Area: 26.7
2-[(1-Benzyl-piperidin-4-ylmethyl)-isopropyl-amino]-ethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 081854-500mg |
2-[(1-Benzyl-piperidin-4-ylmethyl)-isopropyl-amino]-ethanol |
1353963-29-7 | 500mg |
£602.00 | 2022-03-01 |
2-[(1-Benzyl-piperidin-4-ylmethyl)-isopropyl-amino]-ethanol Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 2-[(1-Benzyl-piperidin-4-ylmethyl)-isopropyl-amino]-ethanol
2-[(1-Benzyl-piperidin-4-ylmethyl)-isopropyl-amino]-ethanol: A Comprehensive Overview
The compound 2-[(1-Benzyl-piperidin-4-ylmethyl)-isopropyl-amino]-ethanol, with CAS No. 1353963-29-7, is a complex organic molecule that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is notable for its unique structure, which combines a piperidine ring, a benzyl group, and an amino alcohol moiety. The molecule's structure contributes to its potential as a versatile building block in drug design and synthesis.
Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly in the development of bioactive compounds. The presence of the piperidine ring in this compound provides a rigid framework that can enhance molecular stability and bioavailability. Additionally, the benzyl group attached to the piperidine ring introduces electronic and steric effects that can influence the compound's interaction with biological targets.
The amino alcohol functionality in 2-[(1-Benzyl-piperidin-4-ylmethyl)-isopropyl-amino]-ethanol is another key feature that contributes to its potential applications. Amino alcohols are known for their ability to form hydrogen bonds, which can enhance solubility and improve pharmacokinetic properties. This makes the compound an attractive candidate for use in drug delivery systems or as a precursor in the synthesis of more complex molecules.
From a synthetic perspective, the construction of this compound involves multi-step reactions that highlight the versatility of modern organic chemistry techniques. The synthesis typically begins with the preparation of the piperidine derivative, followed by functionalization to introduce the benzyl and isopropyl groups. The final step involves the introduction of the amino alcohol moiety, which requires precise control over reaction conditions to ensure high yields and purity.
Recent advancements in asymmetric synthesis have opened new avenues for producing enantiomerically pure versions of this compound. Enantiomerically pure compounds are highly valuable in drug discovery as they can exhibit superior pharmacological profiles compared to their racemic counterparts. Researchers are actively exploring these methods to improve the efficiency and scalability of the synthesis process.
In terms of applications, 2-[(1-Benzyl-piperidin-4-ylmethyl)-isopropyl-amino]-ethanol has shown promise in various fields. In medicinal chemistry, it serves as a valuable intermediate in the synthesis of bioactive compounds targeting diverse therapeutic areas such as cancer, inflammation, and neurodegenerative diseases. Its structural flexibility allows for easy modification to tailor its properties for specific biological targets.
The compound's ability to act as a chiral auxiliary has also been explored in recent studies. Chiral auxiliaries are widely used in asymmetric synthesis to induce high enantioselectivity in reactions. By incorporating this compound into such systems, researchers can achieve more efficient and selective syntheses of complex molecules with high optical purity.
Moreover, the environmental impact of synthesizing this compound has become a topic of interest in green chemistry research. Scientists are investigating alternative solvents and catalysts that can reduce waste and energy consumption during its production. These efforts align with global initiatives to promote sustainable chemical practices and minimize ecological footprints.
In conclusion, 2-[(1-Benzyl-piperidin-4-ylmethyl)-isopropyl-amino]-ethanol stands out as a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with advancements in synthetic methodologies and green chemistry practices, positions it as a valuable asset in both academic research and industrial applications. As research continues to unfold, this compound is expected to contribute even more significantly to the development of innovative solutions in medicine and beyond.
1353963-29-7 (2-[(1-Benzyl-piperidin-4-ylmethyl)-isopropyl-amino]-ethanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)